Cas no 6959-56-4 (4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one
• CAS No: 6959-56-4
• MF: C₄H₅ClN₄O
• MW: 160.561698675156
• MDL: MFCD00233973
• CID: 519130
• PubChem ID: 248667
• Update Time: 2025-06-08

4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-hydrazinylpyridazin-3-ol
• 3(2H)-Pyridazinone,4-chloro-5-hydrazinyl-
• 4-CHLORO-5-HYDRAZINOPYRIDAZIN-3(2H)-ONE
• 5-chloro-4-hydrazinyl-1H-pyridazin-6-one
• 4-Chloro-5-hydrazino-3-pyridazinol
• 4-Chloro-5-hydrazinopyridazin-3-ol
• T6NNJ CQ DG EMZ
• 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one
• 4-chloro-5-hydrazino-pyridazin-3-ol
• NSC66068
• 6959-56-4
• EN300-14496
• NSC 66068
• F3095-3409
• Oprea1_356751
• MFCD01848851
• NSC-66068
• AKOS000313529
• 3(2H)-Pyridazinone, 4-chloro-5-hydrazino-
• 4-chloro-5-hydrazinylpyridazin-3(2H)-one
• SCHEMBL725558
• CS-0234642
• DTXSID40219856
• 4-hydrazino-5-chloro-6-pyridazone
• AKOS015919723
• Z104341146
• A866802
• AMY24940
• AC-27259
• FT-0769301
• AC-907/25004295
• DB-028808
• STK399957
• 3-hydroxy-4-chloro-5-hydrazinopyridazine

• MDL： MFCD00233973
• Inchi： 1S/C4H5ClN4O/c5-3-2(8-6)1-7-9-4(3)10/h1H,6H2,(H2,8,9,10)
• InChI Key： OIGROUYSAFLMAO-UHFFFAOYSA-N
• SMILES： ClC1C(NN=CC=1NN)=O

Computed Properties

• Exact Mass: 160.01535
• Monoisotopic Mass: 160.015189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5
• XLogP3: -0.4

Experimental Properties

• Density: 1.87
• Refractive Index: 1.75
• PSA: 79.51
• LogP: 0.48220

4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one

Introduction to 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one (CAS No. 6959-56-4)

4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one (CAS No. 6959-56-4) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound belongs to the pyridazine class, which has garnered considerable attention due to its broad spectrum of biological activities. The presence of both chloro and hydrazinyl substituents in its molecular structure imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular formula of 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one is C₅H₆ClN₄O, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The compound’s structure consists of a six-membered ring containing two nitrogen atoms, with the chloro group attached at the 4-position and the hydrazinyl group at the 5-position. This arrangement facilitates various chemical transformations, including nucleophilic substitutions and condensation reactions, which are pivotal in medicinal chemistry.

Recent advancements in pharmaceutical research have highlighted the potential of 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one as a precursor in the development of novel therapeutic agents. Its pyridazine core is a common motif in many bioactive molecules, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer activities. The chloro substituent enhances electrophilicity, enabling further functionalization, while the hydrazinyl group can participate in Schiff base formations and other coordination chemistry applications.

In particular, studies have demonstrated the compound’s role in synthesizing derivatives with enhanced pharmacological efficacy. For instance, modifications at the 3-position of the pyridazine ring have led to compounds with improved binding affinity to target enzymes and receptors. This has sparked interest in exploring its utility as a scaffold for drug discovery programs targeting neurological disorders and metabolic diseases. The hydrazinyl moiety also lends itself to redox-active properties, which are increasingly relevant in designing prodrugs and bioelectronic interfaces.

The synthesis of 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes condensation reactions between hydrazine hydrate and β-ketoesters or β-diketones under controlled conditions. The introduction of the chloro group can be achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions depending on the reaction medium and catalysts employed.

From a mechanistic standpoint, the reactivity of 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one is influenced by both electronic and steric factors. The electron-withdrawing nature of the chloro group increases the electrophilicity of the ring system, facilitating reactions with nucleophiles such as amines and thiols. Conversely, the hydrazinyl group can act as a nucleophile under certain conditions, participating in cycloaddition reactions or forming stable complexes with transition metals.

Recent literature reports have also explored its applications in material science beyond pharmaceuticals. The compound’s ability to form coordination complexes with metal ions has been exploited in designing luminescent materials and catalysts. These complexes exhibit tunable optical properties due to ligand-to-metal charge transfer transitions, making them suitable for sensors and optoelectronic devices.

The safety profile of 4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one is another critical aspect that warrants discussion. While not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent degradation or unintended reactions. Storage should be conducted in inert atmospheres away from moisture and strong oxidizing agents to maintain stability.

In conclusion,4-chloro-5-hydrazinyl-2,3-dihydropyridazin-3-one (CAS No. 6959-56-4) represents a versatile building block in synthetic chemistry with significant implications for drug development and material science applications. Its unique structural features enable diverse chemical transformations while maintaining high reactivity towards functional groups commonly found in bioactive molecules. Continued research into its derivatives promises to yield novel therapeutic agents addressing unmet medical needs.